Cas no 1337141-86-2 (7-CHLORO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE)

• Product Name: 7-CHLORO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• CAS No: 1337141-86-2
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5581778
• PubChem ID: 129970486
• Update Time: 2023-08-10

7-CHLORO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• 1-Naphthalenamine, 7-chloro-6-fluoro-1,2,3,4-tetrahydro-
• 1337141-86-2
• Y13100

• Inchi： 1S/C10H11ClFN/c11-8-5-7-6(4-9(8)12)2-1-3-10(7)13/h4-5,10H,1-3,13H2
• InChI Key： DRUAHYFELNRGHJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(CCC2)N)F

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 273.3±40.0 °C(Predicted)
• pka: 8.99±0.20(Predicted)